rac-(3aR,6aS)-octahydrocyclopenta[b]pyrrole-3a-carboxylic acid hydrochloride
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Overview
Description
This compound is a derivative of pyrrole, which is a heterocyclic aromatic organic compound. Pyrrole is a colorless volatile liquid that darkens readily upon exposure to air and is usually purified by distillation immediately before use .
Synthesis Analysis
The synthesis of pyrrole derivatives often involves the Paal-Knorr Pyrrole Synthesis, which is a reaction that generates a pyrrole ring from a 1,4-diketone and an amine . Other methods include the condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring .Chemical Reactions Analysis
Pyrrole and its derivatives can undergo a variety of chemical reactions, including electrophilic substitution, due to the electron-rich nature of the pyrrole ring .Mechanism of Action
The mechanism of action of pyrrole derivatives can vary widely depending on their specific structure and the context in which they are used. For example, some pyrrole derivatives have been studied for their potential use as pharmaceuticals, where their mechanism of action would depend on the specific biological target .
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,6aS)-octahydrocyclopenta[b]pyrrole-3a-carboxylic acid hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a cyclopentene ring, followed by reduction and carboxylation reactions.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium borohydride", "Sodium hydroxide", "Carbon dioxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Cyclopentadiene and maleic anhydride are reacted in ethanol to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is reduced with sodium borohydride to form the cyclopentene intermediate.", "Step 3: The cyclopentene intermediate is treated with sodium hydroxide and carbon dioxide to form the carboxylic acid.", "Step 4: The carboxylic acid is converted to the hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
2307779-26-4 |
Molecular Formula |
C8H14ClNO2 |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
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